Cas no 59025-42-2 (N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide)
N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- N'-hydroxy-2-piperidin-1-ylpyridine-3-carboximidamide
- (Z)-N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide
- N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide
-
- MDL: MFCD09948886
- Inchi: 1S/C11H16N4O/c12-10(14-16)9-5-4-6-13-11(9)15-7-2-1-3-8-15/h4-6,16H,1-3,7-8H2,(H2,12,14)
- InChI Key: JZHHKLUPBPYXRR-UHFFFAOYSA-N
- SMILES: O/N=C(/C1=CC=CN=C1N1CCCCC1)\N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 250
- XLogP3: 1.3
- Topological Polar Surface Area: 74.7
N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB497496-1 g |
N'-Hydroxy-2-piperidin-1-ylpyridine-3-carboximidamide |
59025-42-2 | 1g |
€221.00 | 2023-05-18 | ||
| abcr | AB497496-5 g |
N'-Hydroxy-2-piperidin-1-ylpyridine-3-carboximidamide |
59025-42-2 | 5g |
€587.00 | 2023-05-18 | ||
| TRC | C801733-25mg |
N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide |
59025-42-2 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C801733-50mg |
N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide |
59025-42-2 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C801733-250mg |
N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide |
59025-42-2 | 250mg |
$ 275.00 | 2022-06-06 | ||
| Apollo Scientific | OR111152-1g |
N'-Hydroxy-2-piperidin-1-ylpyridine-3-carboximidamide |
59025-42-2 | 1g |
£170.00 | 2025-02-19 | ||
| Apollo Scientific | OR111152-5g |
N'-Hydroxy-2-piperidin-1-ylpyridine-3-carboximidamide |
59025-42-2 | 5g |
£510.00 | 2025-02-19 | ||
| Key Organics Ltd | AS-8128-1MG |
(Z)-N’-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide |
59025-42-2 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | AS-8128-5MG |
(Z)-N’-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide |
59025-42-2 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | AS-8128-10MG |
(Z)-N’-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide |
59025-42-2 | >90% | 10mg |
£63.00 | 2025-02-09 |
N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
Additional information on N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide
Recent Advances in the Study of N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide (CAS: 59025-42-2)
The compound N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide (CAS: 59025-42-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic hydrogenation, to achieve high yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity to various biological targets, such as enzymes and receptors implicated in inflammatory and neoplastic diseases.
In vitro and in vivo evaluations have demonstrated that N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide exhibits potent inhibitory activity against specific kinases and proteases, making it a promising candidate for the treatment of conditions such as cancer and autoimmune disorders. Notably, the compound's ability to modulate key signaling pathways, including the NF-κB and MAPK pathways, has been highlighted in recent publications. These findings suggest a multifaceted mechanism of action that warrants further investigation.
Pharmacokinetic studies have also been conducted to assess the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide possesses favorable pharmacokinetic properties, including good oral bioavailability and a relatively long half-life. These characteristics enhance its potential as a lead compound for drug development. However, challenges related to its solubility and stability under physiological conditions remain to be addressed.
In addition to its therapeutic potential, recent research has explored the compound's role as a chemical probe for studying biological systems. Its selective interaction with specific molecular targets has enabled researchers to gain insights into the underlying mechanisms of various diseases. This dual utility as both a therapeutic agent and a research tool underscores the versatility of N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide in the chemical biology and pharmaceutical sciences.
Looking ahead, ongoing studies are expected to further elucidate the compound's structure-activity relationships (SAR) and optimize its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications. The continued exploration of N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide and its derivatives holds great promise for advancing the field of medicinal chemistry and addressing unmet medical needs.
59025-42-2 (N'-hydroxy-2-(piperidin-1-yl)pyridine-3-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)